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Compound of Interest

Compound Name: Sebaconitrile

Cat. No.: B1670059

Introduction

Sebaconitrile, also known as decanedinitrile, is a high-boiling point, non-flammable dinitrile
solvent.[1] Its unique physical and chemical properties make it an interesting candidate for
various applications in organic and materials chemistry, particularly in electrochemistry. This
document provides an overview of its known applications, physical properties, and protocols for
its use, primarily focusing on its role as an electrolyte solvent in lithium-ion batteries, as
detailed in current research. While its application in general organic synthesis is not yet widely
documented, its properties suggest potential for use in high-temperature reactions.

Physicochemical Properties of Sebaconitrile

Sebaconitrile possesses a combination of properties that are advantageous for specific
applications. A summary of its key physical data is presented below.
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Property Value Reference(s)

Molecular Formula C10H16N2 [2][3]

Molecular Weight 164.25 g/mol [2]

CAS Number 1871-96-1 [21[3]

Appearance C.:Ieér colorless to light yellow o]
liquid

Boiling Point ~375 °C (decomposes) [1]

199-200 °C (lit.) [5][6]

162-164 °C @ 4-5 Torr [7]

Melting Point 7-8 °C (lit.) [5][6]

8.03 °C [7]

Density 0.913 g/cm? (Room temp) [7]

0.915 g/mL at 20 °C (lit.) [6]

Refractive Index 1.4470 to 1.4490 (20°C, 589 n
nm)

Purity (GC) >94.0% to =97.5% [2][4]

Primary Application: Electrolyte Solvent in Lithium-lon Batteries

The most prominent application of sebaconitrile is as a non-flammable, thermally-stable
electrolyte solvent for high-performance lithium-ion batteries.[1] Conventional carbonate-based
electrolytes are volatile and flammable, posing significant safety risks, especially in large-scale
applications like electric vehicles.[1] Sebaconitrile's high boiling point (~375 °C) and non-
flammability directly address these safety concerns.[1]

When combined with lithium salts such as lithium bis(trifluoromethanesulfonyl)imide (LiTFSI),
sebaconitrile-based electrolytes have demonstrated stable cycling performance at elevated
temperatures, for instance, at 80 °C.[1] Furthermore, increasing the concentration of

sebaconitrile as a cosolvent in standard electrolytes (e.g., with ethylene carbonate/dimethyl
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carbonate) has been shown to improve the electrolyte's stability at higher potentials, which is
crucial for the development of high-voltage lithium-ion batteries.[8][9][10]

Experimental Protocols
Protocol 1: Preparation of a Sebaconitrile-Based Electrolyte for a Lithium-lon Battery

This protocol describes the preparation of a 1M LiTFSI in sebaconitrile electrolyte, as explored
in studies on thermally-stable lithium-ion batteries.[1]

Materials:

o Sebaconitrile (SBN), battery grade (anhydrous)

e Lithium bis(trifluoromethanesulfonyl)imide (LITFSI), battery grade (anhydrous)
o Argon-filled glovebox with H20 and O2 levels < 0.5 ppm

o Magnetic stirrer and stir bar

e Volumetric flask

» Analytical balance

Procedure:

o Transfer all materials and equipment into an argon-filled glovebox to prevent moisture
contamination.

o Weigh the required amount of LiTFSI using an analytical balance. To prepare a 1 M solution,
this will be 287.09 g of LITFSI per liter of sebaconitrile. Adjust the mass based on the target
volume.

¢ Place a magnetic stir bar into a clean, dry volumetric flask of the desired volume.
e Add the weighed LiTFSI to the volumetric flask.

o Carefully add the anhydrous sebaconitrile to the volumetric flask until it is about 80% full.
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» Seal the flask and place it on a magnetic stirrer. Stir the mixture until the LiTFSI is completely
dissolved. This may take some time.

e Once the salt is fully dissolved, carefully add more sebaconitrile to reach the calibration
mark on the volumetric flask.

o Seal the flask tightly and invert it several times to ensure the solution is homogeneous.

e The electrolyte is now ready for use in coin cell assembly or other battery testing
configurations. Store the electrolyte in a tightly sealed container inside the glovebox.

Potential Applications in Organic Synthesis

While specific examples of sebaconitrile as a solvent for common cross-coupling reactions
such as Suzuki, Heck, or Buchwald-Hartwig amination are not readily available in the reviewed
literature, its physical properties suggest potential utility in this area. High-boiling point polar
aprotic solvents are often desirable for reactions that require elevated temperatures to proceed
at a reasonable rate. Nitrile solvents, like the more common acetonitrile, are known to be used
in various transition metal-catalyzed reactions.[11][12] Sebaconitrile's high boiling point could
be advantageous for sluggish coupling reactions that require high thermal energy.

A generalized workflow for exploring sebaconitrile as a solvent in a palladium-catalyzed cross-
coupling reaction is presented below.
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Caption: Generalized workflow for a cross-coupling reaction using sebaconitrile.
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Signaling Pathways and Logical Relationships

The primary role of sebaconitrile in the context of the available literature is within an
electrochemical system. The following diagram illustrates the logical relationship of

components in a lithium-ion battery utilizing a sebaconitrile-based electrolyte.

Lithium-Ion Battery Cell

Electrolyte
— |
Li+ ions (Charge) Cathode
(Lithium salt (e.g., LiTFSI)) v (e.g., LiCoO2)

Anode Li+ ions (Discharge)

(e.g., Graphite)

(Sebaconitrile (SolventD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. researchgate.net [researchgate.net]
¢ 2. assets.thermofisher.com [assets.thermofisher.com]

¢ 3. Sebaconitrile, 95% 5 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com
[thermofisher.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1670059?utm_src=pdf-body
https://www.benchchem.com/product/b1670059?utm_src=pdf-body
https://www.benchchem.com/product/b1670059?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670059?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/268133596_An_Alternative_Electrolyte_Based_on_Sebaconitrile_for_Thermally-Stable_Lithium-Ion_Batteries
https://assets.thermofisher.com/chem-specs-pdf/retrievePdf?rootSku=B23010&sku=B23010.14
https://www.thermofisher.com/order/catalog/product/B23010.06
https://www.thermofisher.com/order/catalog/product/B23010.06
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

4. Sebaconitril 98 %, Thermo Scientific Chemicals 100 g | Buy Online | Thermo Scientific
Chemicals [thermofisher.com]

5. Page loading... [wap.guidechem.com]

6. Sebaconitrile | 1871-96-1 [chemicalbook.com]

7. CAS Common Chemistry [commonchemistry.cas.org]
8. researchgate.net [researchgate.net]

9. Electrochemical behavior of sebaconitrile as a cosolvent in the formulation of electrolytes
at high potentials for lithium-ion batteries [inis.iaea.org]

10. Electrochemical behavior of sebaconitrile as a cosolvent in the formulation of electrolytes
at high potentials for lithium-ion batteries (Journal Article) | ETDEWEB [osti.gov]

11. Advances in electrochemical reactions involving acetonitrile - Organic & Biomolecular
Chemistry (RSC Publishing) [pubs.rsc.org]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Sebaconitrile as a
Solvent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670059#sebaconitrile-as-a-solvent-for-organic-
reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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